Cas no 126874-79-1 (4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-2-methoxy-6-methyl-, (6aR)-)

• Product Name: 4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-2-methoxy-6-methyl-, (6aR)-
• CAS No: 126874-79-1
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 174515
• PubChem ID: 195499
• Update Time: 2025-04-19

4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-2-methoxy-6-methyl-, (6aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-2-methoxy-6-methyl-, (6aR)-
• 2-methoxyapomorphine
• (6aR)-2-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
• 126874-79-1
• SCHEMBL8097389
• BDBM50010697
• 4H-DIBENZO(DE,G)QUINOLINE-10,11-DIOL, 5,6,6A,7-TETRAHYDRO-2-METHOXY-6-METHYL-, (6AR)-
• (R)-(-)-2-methoxyapomorphine
• UNII-IVC6C7PHP9
• CHEMBL53445
• IVC6C7PHP9
• DTXSID00925729
• PD180526
• (R)-2-Methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
• 2-Methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
• (6AR)-5,6,6A,7-TETRAHYDRO-2-METHOXY-6-METHYL-4H-DIBENZO(DE,G)QUINOLINE-10,11-DIOL
• 2-METHOXY-6A.BETA.-APORPHINE-10,11-DIOL

• Inchi： 1S/C18H19NO3/c1-19-6-5-11-7-12(22-2)9-13-16(11)14(19)8-10-3-4-15(20)18(21)17(10)13/h3-4,7,9,14,20-21H,5-6,8H2,1-2H3/t14-/m1/s1
• InChI Key： QGJWYJSOGNAUCY-CQSZACIVSA-N
• SMILES： O(C)C1C=C2C3C(=C(C=CC=3C[C@@H]3C2=C(C=1)CCN3C)O)O

Computed Properties

• Exact Mass: 297.13657
• Monoisotopic Mass: 297.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 511°Cat760mmHg
• Flash Point: 262.9°C
• Refractive Index: 1.657
• PSA: 52.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines